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Compound of Interest

Compound Name: Silver p-toluenesulfonate

Cat. No.: B096825

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silver p-toluenesulfonate, also known as silver tosylate, is an organometallic compound with
the CAS number 16836-95-6. It is a white to light-grey crystalline powder that is valued in
organic synthesis for its ability to act as a catalyst and reagent. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, applications, and known
biological activities, with a focus on data relevant to research and development.

Chemical and Physical Properties

Silver p-toluenesulfonate is a salt composed of a silver(l) cation (Ag*) and a p-
toluenesulfonate anion (CHsCeHaSOs37). Its key physical and chemical properties are
summarized in the table below. The compound is notably sensitive to light and should be stored
accordingly.[1]
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Property Value Reference(s)
CAS Number 16836-95-6 [2]
Molecular Formula C7H7Ag0sS [2]
Molecular Weight 279.06 g/mol [2]

Appearance

White to light-grey crystalline

powder

[1]

Melting Point

264-266 °C (with

decomposition)

[3]

Solubility

Soluble in water. Moderately
soluble in polar organic
solvents such as acetonitrile,

acetone, and alcohols.

[1]

Synonyms

Silver tosylate, p-

Toluenesulfonic acid silver salt,

Silver(l) tosylate

[2]4]

Synthesis and Experimental Protocols

Silver p-toluenesulfonate is most commonly synthesized via a metathesis reaction between

silver nitrate and a salt of p-toluenesulfonic acid, typically sodium p-toluenesulfonate. The

reaction is driven by the precipitation of the sparingly soluble silver p-toluenesulfonate from

an aqueous solution.[1][3]

Synthesis of Silver p-Toluenesulfonate

Experimental Protocol: Metathesis Reaction

This protocol describes the synthesis of silver p-toluenesulfonate from silver nitrate and

sodium p-toluenesulfonate.

» Preparation of Reactant Solutions:

o Prepare a 0.5 M aqueous solution of silver nitrate (AgNOs).
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o Prepare a 0.5 M aqueous solution of sodium p-toluenesulfonate (NaOTSs).

e Reaction:

o In a flask protected from light (e.g., wrapped in aluminum folil), slowly add the silver nitrate
solution to the sodium p-toluenesulfonate solution with constant stirring at room
temperature.

o Awhite precipitate of silver p-toluenesulfonate will form immediately.
« Isolation and Purification:

o Continue stirring for 30 minutes to ensure complete precipitation.

o Collect the precipitate by vacuum filtration.

o Wash the precipitate with deionized water to remove any unreacted starting materials and
sodium nitrate.

o Further purification can be achieved by recrystallization from hot water.[1]
e Drying:

o Dry the purified product in a vacuum oven at a temperature below 60 °C to avoid
decomposition.

Reactant Preparation

0.5M NaOTs (aq) Reaction Isolation & Purification Drying
Mix solutions I . Recrystallize Vacuum Oven ’
\’——:* (Room Temp, Dark) }—V‘ Vacuum Filtration H Wash with H20 }—V (Hot H20) H (<60°C) }—» Silver p-Toluenesulfonate
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b096825?utm_src=pdf-body
https://spectrabase.com/compound/5YS1zycaYkq
https://www.benchchem.com/product/b096825?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: Workflow for the synthesis of silver p-toluenesulfonate.

Applications in Organic Synthesis

The primary application of silver p-toluenesulfonate in organic synthesis is as a reagent to
convert alkyl halides to their corresponding tosylates. The reaction is driven by the precipitation
of the insoluble silver halide, which shifts the equilibrium towards the product.[1][2] This is
particularly useful when other tosylation methods are not suitable.

Tosylation of Alkyl Halides

Experimental Protocol: Tosylation of Benzyl Bromide

This protocol provides a general procedure for the tosylation of an alkyl halide, using benzyl
bromide as an example.

e Reaction Setup:

o In a round-bottom flask protected from light, dissolve benzyl bromide (1.0 eq) in anhydrous
acetonitrile.

o Add silver p-toluenesulfonate (1.1 eq) to the solution.
e Reaction:

o Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC).

o The formation of a precipitate (silver bromide) will be observed.
e Work-up and Purification:

o Upon completion of the reaction, filter the mixture to remove the precipitated silver
bromide.

o Wash the filter cake with a small amount of acetonitrile.

o Combine the filtrate and washings, and remove the solvent under reduced pressure.
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o The crude benzyl tosylate can be purified by recrystallization or column chromatography.

Solvent

Alkyl Halide (R-X) Silver p-Toluenesulfonate (AgOTs) (e.9., Acetonitrile)

Nucleophilic Substitution

Silver Halide (AgX)!
(Precipitate)

Alkyl Tosylate (R-OTs)

Click to download full resolution via product page

Figure 2: General scheme for the tosylation of alkyl halides.

Analytical Data

Detailed analytical data is crucial for the characterization of silver p-toluenesulfonate. While
access to raw spectral data can be limited, representative data for the p-toluenesulfonate
moiety is available.

NMR Spectroscopy

The *H and 3C NMR spectra of the p-toluenesulfonate anion are well-characterized. In the *H
NMR spectrum, characteristic signals are observed for the methyl protons and the aromatic
protons. In the 13C NMR spectrum, distinct signals for the methyl carbon, the four aromatic
carbons, are expected.

IH NMR (DMSO-de) Chemical Shift (ppm)  Multiplicity Integration
Methyl Protons ~2.3 Singlet 3H
Aromatic Protons ~7.1-7.5 Multiplet 4H
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13C NMR (DMSO-de) Chemical Shift (ppm)
Methyl Carbon ~21
Aromatic Carbons ~125-145

Note: The exact chemical shifts can vary depending on the solvent and the cation.

Infrared (IR) Spectroscopy

The IR spectrum of silver p-toluenesulfonate is characterized by strong absorptions
corresponding to the sulfonate group.

Functional Vibrational Wavenumber )
Intensity Reference(s)
Group Mode (cm™1)
Asymmetric
S=0 ~1350 Strong [5]
stretch
Symmetric
S=0 ~1175 Strong [5]
stretch
1000-750
S-0 Stretch Strong [5]

(several bands)

Biological Activity and Drug Development
Applications

While silver compounds, in general, are well-known for their antimicrobial properties, there is a
significant lack of specific studies on the biological activity of silver p-toluenesulfonate. The
antimicrobial action of silver ions (Ag*) is believed to involve multiple mechanisms:

o Cell Membrane Disruption: Silver ions can bind to sulfur-containing proteins in the bacterial
cell membrane, leading to increased membrane permeability and leakage of cellular
contents.

e Inhibition of Enzymes: Ag* can interact with thiol groups (-SH) in enzymes, inactivating them
and disrupting essential metabolic pathways.
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 DNA Damage: Silver ions can interact with DNA, leading to its condensation and inhibiting

replication.

It is important to note that these are general mechanisms for silver ions, and the specific
activity of silver p-toluenesulfonate, including its minimum inhibitory concentration (MIC)
against various pathogens and its cytotoxicity towards mammalian cells, has not been
extensively reported in the scientific literature. The p-toluenesulfonate anion itself is generally
considered to be of low toxicity. However, some p-toluenesulfonate esters have been identified
as genotoxic impurities in pharmaceutical manufacturing.[6]

Due to the lack of specific data on its biological effects, the direct application of silver p-
toluenesulfonate in drug development is not well-established. Its primary role remains as a
reagent in the synthesis of more complex molecules.
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Bacterial Cell
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Cell Membrane Enzymes DNA
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Figure 3: Postulated general antimicrobial mechanisms of silver ions.

Safety and Handling

Silver p-toluenesulfonate is an irritant to the skin, eyes, and respiratory system. It is also
light-sensitive and should be stored in a tightly sealed container in a cool, dry, and dark place.
[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, should be worn when handling this compound.

Conclusion

Silver p-toluenesulfonate is a valuable reagent in organic synthesis, primarily for the
conversion of alkyl halides to tosylates. Its synthesis is straightforward, and its chemical
properties are well-defined. However, there is a notable lack of research into its specific
biological activities. While the antimicrobial properties of silver ions are well-documented,
dedicated studies on silver p-toluenesulfonate are needed to establish its efficacy and safety
profile for potential applications in drug development and other life sciences research. Future
investigations should focus on determining its antimicrobial spectrum, cytotoxicity, and
mechanism of action to fully elucidate its potential beyond its current use as a synthetic
reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Silver p-
Toluenesulfonate (CAS 16836-95-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096825#cas-number-16836-95-6-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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